Cas no 1269291-48-6 (2-Aminomethyl-5-methyl-hexanoic acid ethyl ester)

• Product Name: 2-Aminomethyl-5-methyl-hexanoic acid ethyl ester
• CAS No: 1269291-48-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 3165010
• PubChem ID: 131871624
• Update Time: 2025-04-21

2-Aminomethyl-5-methyl-hexanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-5-methyl-hexanoic acid ethyl ester
• 1269291-48-6

• Inchi： 1S/C10H21NO2/c1-4-13-10(12)9(7-11)6-5-8(2)3/h8-9H,4-7,11H2,1-3H3
• InChI Key： FVINHLIFUPIAMI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CN)CCC(C)C)=O

Computed Properties

• Exact Mass: 187.157228913Da
• Monoisotopic Mass: 187.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų